Cas no 1847413-14-2 (5-Amino-4-(4-cyclopropyl-1-naphthalenyl)-2,4-dihydro-3H-1,2,4-Triazol-3-one)

• Product Name: 5-Amino-4-(4-cyclopropyl-1-naphthalenyl)-2,4-dihydro-3H-1,2,4-Triazol-3-one
• CAS No: 1847413-14-2
• MF: C₁₅H₁₄N₄O
• MW: 266.297862529755
• CID: 4709057
• Update Time: 2023-11-22

5-Amino-4-(4-cyclopropyl-1-naphthalenyl)-2,4-dihydro-3H-1,2,4-Triazol-3-one Chemical and Physical Properties

Names and Identifiers

• NC=1N(C(=NN=1)O)C1=CC=C(C2=CC=CC=C12)C1CC1
• 5-Amino-4-(4-cyclopropylnaphthalen-1-yl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• Schembl21164753
• 5-Amino-4-(4-cyclopropyl-1-naphthalenyl)-2,4-dihydro-3H-1,2,4-Triazol-3-one

• Inchi： 1S/C15H14N4O/c16-14-17-18-15(20)19(14)13-8-7-10(9-5-6-9)11-3-1-2-4-12(11)13/h1-4,7-9H,5-6H2,(H2,16,17)(H,18,20)
• InChI Key： XULJXUNVNBBIEF-UHFFFAOYSA-N
• SMILES： O=C1NN=C(N)N1C1=CC=C(C2C=CC=CC=21)C1CC1

Computed Properties

• Exact Mass: 266.11676108 g/mol
• Monoisotopic Mass: 266.11676108 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 266.30
• XLogP3: 2.5
• Topological Polar Surface Area: 70.7